2,2-Dimethyl-3-(methylamino)propanenitrile

Core Science & Biosynthesis

2,2-Dimethyl-3-(methylamino)propanenitrile chemical structure and IUPAC name

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2,2-Dimethyl-3-(methylamino)propanenitrile, a unique bifunctional molecule. Authored from the perspective of a Senior Application Scientist, this document synthesizes structural analysis, chemical principles, and practical considerations for professionals in the chemical and pharmaceutical sciences.

Executive Summary

2,2-Dimethyl-3-(methylamino)propanenitrile is a fascinating, yet sparsely documented, organic compound. Its structure, featuring a nitrile group and a secondary amine, separated by a sterically hindered quaternary carbon center, suggests a unique interplay of reactivity and stability. This guide will deconstruct its chemical identity, explore its structural nuances, and, based on established chemical principles, propose logical synthetic and analytical pathways. The insights provided herein are intended to empower researchers to unlock the potential of this and similar aminonitriles in their respective fields.

Chemical Identity and Nomenclature

A precise understanding of a molecule begins with its unequivocal identification. This section deciphers the structure and systematically determines the IUPAC name for 2,2-Dimethyl-3-(methylamino)propanenitrile.

Structural Elucidation

The name itself provides the blueprint for the molecule's structure:

• Propanenitrile: This is the parent structure, indicating a three-carbon chain with a nitrile (-C≡N) functional group. By convention, the carbon of the nitrile group is designated as carbon-1.

• 2,2-Dimethyl: Two methyl (-CH₃) groups are attached to the second carbon of the propane chain.

• 3-(methylamino): A methylamino (-NHCH₃) group is attached to the third carbon of the propane chain.

Combining these components yields the following chemical structure:

This structure is confirmed by its associated CAS number, 802000-67-5.[1] The hydrochloride salt of this compound is also documented under CAS number 16011-89-5.[2]

IUPAC Nomenclature Verification

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic framework for naming chemical compounds.[3][4][5][6] For nitriles, the suffix "-nitrile" is appended to the name of the longest hydrocarbon chain that includes the carbon of the cyano group.[5]

Following the IUPAC rules for this molecule:

• Identify the principal functional group: The nitrile group is the principal functional group, dictating the suffix of the name.

• Identify the parent chain: The longest continuous carbon chain containing the nitrile carbon is a three-carbon chain, hence "propane." The full parent name is "propanenitrile."

• Number the parent chain: The carbon of the nitrile group is assigned position 1.

• Identify and name the substituents:

  • Two methyl groups are on carbon 2 (2,2-dimethyl).

  • A methylamino group is on carbon 3 (3-(methylamino)).

• Assemble the name: The substituents are listed alphabetically.

Therefore, the correct and preferred IUPAC name is 2,2-Dimethyl-3-(methylamino)propanenitrile .

Physicochemical Properties and Data

Property	Inferred Value/Characteristic	Rationale
Molecular Formula	C₆H₁₂N₂	Derived from the chemical structure.
Molecular Weight	112.17 g/mol	Calculated from the molecular formula.
Physical State	Likely a liquid at room temperature	Similar, less substituted aminonitriles are liquids.[7][8]
Boiling Point	Estimated to be in the range of 180-220 °C	The presence of hydrogen bonding from the secondary amine and the polar nitrile group would lead to a relatively high boiling point.
Solubility	Expected to be soluble in water and polar organic solvents.	The polar amine and nitrile groups should facilitate solubility in polar media.
Basicity	The secondary amine is basic.	The lone pair of electrons on the nitrogen atom can accept a proton.

Proposed Synthetic Pathways

There is a lack of published, specific synthetic procedures for 2,2-Dimethyl-3-(methylamino)propanenitrile. However, established organic chemistry reactions for the formation of aminonitriles provide a strong foundation for proposing viable synthetic routes. A plausible and logical approach would be a variation of the Strecker synthesis or a nucleophilic substitution.

Synthetic Approach: A Two-Step Protocol

A logical synthetic strategy would involve the formation of a key intermediate, 3-amino-2,2-dimethylpropanenitrile, followed by N-methylation.

Step 1: Synthesis of 3-Amino-2,2-dimethylpropanenitrile

This intermediate, also a known compound (CAS 67744-70-1), can be synthesized via the reaction of 2,2-dimethyl-1,3-propanediamine with a suitable cyanide source, or more likely, through a variation of an amino-nitrile synthesis starting from isobutyraldehyde. A related synthesis is that of α-(N,N-dimethylamino)phenylacetonitrile from benzaldehyde, dimethylamine, and sodium cyanide.[9]

Step 2: N-Methylation

The primary amine of 3-amino-2,2-dimethylpropanenitrile can be selectively methylated to form the desired secondary amine.

Experimental Protocol: N-Methylation via Reductive Amination

This protocol is a standard and high-yielding method for the N-methylation of amines.

• Dissolution: Dissolve 1.0 equivalent of 3-amino-2,2-dimethylpropanenitrile in a suitable protic solvent such as methanol.

• Aldehyde Addition: Add 1.1 equivalents of aqueous formaldehyde (37% solution) to the reaction mixture.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the corresponding imine intermediate.

• Reduction: Cool the reaction mixture in an ice bath and add 1.5 equivalents of sodium borohydride in small portions.

• Reaction Completion: Allow the reaction to warm to room temperature and stir for an additional 12-18 hours.

• Work-up and Purification: Quench the reaction with water, extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer, and purify the product by distillation or column chromatography.

Structural and Analytical Characterization

To confirm the identity and purity of synthesized 2,2-Dimethyl-3-(methylamino)propanenitrile, a suite of analytical techniques should be employed.

Technique	Expected Observations
¹H NMR	- A singlet for the two methyl groups at C2. - A singlet for the N-methyl group. - A singlet or AB quartet for the CH₂ group at C3. - A broad singlet for the N-H proton.
¹³C NMR	- A quaternary carbon signal for C2. - A signal for the nitrile carbon (C1). - Signals for the two methyl groups at C2, the N-methyl group, and the CH₂ group at C3.
FT-IR	- A sharp, medium intensity peak around 2240 cm⁻¹ for the C≡N stretch. - A peak in the range of 3300-3500 cm⁻¹ for the N-H stretch.
Mass Spectrometry	The molecular ion peak (M⁺) corresponding to the calculated molecular weight.

Visualization of Key Concepts

Chemical Structure

Caption: 2D representation of 2,2-Dimethyl-3-(methylamino)propanenitrile.

Logical Workflow for Synthesis and Analysis

Caption: A logical workflow for the synthesis and analysis of the target compound.

Potential Applications and Future Research

Given the presence of both a nucleophilic amine and a versatile nitrile group, 2,2-Dimethyl-3-(methylamino)propanenitrile holds potential as a building block in medicinal chemistry and materials science. The nitrile can be hydrolyzed to a carboxylic acid, reduced to an amine, or participate in cycloaddition reactions. The secondary amine can be further functionalized or incorporated into heterocyclic scaffolds. The gem-dimethyl group provides steric bulk, which can influence the molecule's conformation and binding properties in a biological context.

Future research should focus on the development of an efficient and scalable synthesis for this compound. Subsequent investigations into its reactivity and its utility in the synthesis of novel compounds would be of significant interest to the scientific community.

References

• Nomenclature of Organic Chemistry. IUPAC Recommendations and Preferred Names 2013. (2013). The Royal Society of Chemistry.
• Nomenclature of Organic Chemistry. IUPAC Recommendations and Preferred Names 2013. (2013). The Royal Society of Chemistry.

• Table of Contents. (n.d.). Retrieved February 17, 2026, from [Link]

• IUPAC nomenclature of organic chemistry - Wikipedia. (2023, October 29). Retrieved February 17, 2026, from [Link]

• Short Summary of IUPAC Nomenclature of Organic Compounds. (n.d.). Retrieved February 17, 2026, from [Link]

• Propanenitrile, 2,2-dimethyl- - the NIST WebBook. (n.d.). Retrieved February 17, 2026, from [Link]

• Nomenclature of Organic Chemistry. IUPAC Recommendations and Preferred Names 2013. (2013). The Royal Society of Chemistry.

• CID 161924963 | C10H20N4 - PubChem - NIH. (n.d.). Retrieved February 17, 2026, from [Link]

• 2-Methyl-3-(methylamino)propanenitrile | C5H10N2 | CID 237546 - PubChem. (n.d.). Retrieved February 17, 2026, from [Link]

• 3-Amino-2,2-dimethylpropanenitrile | C5H10N2 | CID 12438036 - PubChem. (n.d.). Retrieved February 17, 2026, from [Link]

• Synthesis of 2,2-Dimethyl-3-(3-methyl phenyl)propanal and Its Derivatives. (2012). Asian Journal of Chemistry, 24(12), 5641-5643.

• Propanenitrile, 3-(dimethylamino)- - the NIST WebBook. (n.d.). Retrieved February 17, 2026, from [Link]

• α-(N,N-DIMETHYLAMINO)PHENYLACETONITRILE - Organic Syntheses Procedure. (n.d.). Retrieved February 17, 2026, from [Link]

• DE2709966B1 - Process for the production of ß-dimethylaminopropionitrile - Google Patents. (n.d.).

Sources

• 1. 802000-67-5|2,2-Dimethyl-3-(methylamino)propanenitrile|BLD Pharm [bldpharm.com]
• 2. 16011-89-5|2,2-Dimethyl-3-(methylamino)propanenitrile hydrochloride|BLD Pharm [bldpharm.com]
• 3. iupac.qmul.ac.uk [iupac.qmul.ac.uk]
• 4. tlu.ee [tlu.ee]
• 5. IUPAC nomenclature of organic chemistry - Wikipedia [en.wikipedia.org]
• 6. cuyamaca.edu [cuyamaca.edu]
• 7. 3-(Dimethylamino)propanenitrile | High-Purity Reagent [benchchem.com]
• 8. Propanenitrile, 3-(dimethylamino)- [webbook.nist.gov]
• 9. Organic Syntheses Procedure [orgsyn.org]

Synthesis pathway for 2,2-Dimethyl-3-(methylamino)propanenitrile

Advanced Synthesis Protocol: 2,2-Dimethyl-3-(methylamino)propanenitrile

Executive Summary This technical guide details the synthesis of 2,2-Dimethyl-3-(methylamino)propanenitrile (CAS: 802000-67-5), a specialized

-amino nitrile intermediate used in the development of calcium channel blockers, kinase inhibitors, and advanced polymer additives.

The synthesis of this molecule presents a specific challenge: the gem-dimethyl group at the

-position creates a neopentyl-like steric environment at the -carbon. This steric bulk significantly retards nucleophilic substitution ( ) rates by orders of magnitude compared to linear analogs. Consequently, standard alkylation protocols using alkyl halides often fail or require industrial autoclaves.

This guide presents a high-fidelity laboratory protocol utilizing a Sulfonate Ester Activation Strategy . By converting the intermediate alcohol to a highly reactive mesylate and utilizing a polar aprotic solvent system, we overcome the neopentyl energy barrier under standard laboratory conditions (non-pressurized), ensuring high yield and purity.

Part 1: Retrosynthetic Analysis & Strategy

The target molecule is disconnected at the C-N bond. Due to the steric hindrance of the neopentyl skeleton, direct amination of a neopentyl chloride is kinetically disfavored without high pressure. Therefore, the strategy relies on a more reactive leaving group (Mesylate) derived from the corresponding alcohol.

Pathway Logic:

• C-C Bond Formation: Construction of the gem-dimethyl skeleton via aldol-like condensation of isobutyronitrile and formaldehyde.

• Activation: Conversion of the hydroxyl group to a methanesulfonate (OMs) ester to facilitate substitution.

• C-N Bond Formation: Nucleophilic displacement by methylamine in a polar aprotic solvent (DMSO/DMF) to stabilize the transition state.

Figure 1: Retrosynthetic disconnection showing the derivation of the target from commodity chemicals.

Part 2: Experimental Protocol

Stage 1: Synthesis of 3-Hydroxy-2,2-dimethylpropanenitrile

The construction of the carbon skeleton.

Mechanism: Base-catalyzed aldol-like addition of the

-carbon of isobutyronitrile to formaldehyde.

Reagent	Equiv.	Role
Isobutyronitrile	1.0	Nucleophile
Paraformaldehyde	1.2	Electrophile
KOH (or DBU)	0.05	Catalyst
Methanol	Solvent	Medium

Procedure:

• Setup: Equip a 3-neck round-bottom flask with a reflux condenser, internal thermometer, and mechanical stirrer.

• Dissolution: Charge the flask with Paraformaldehyde (1.2 equiv) and Methanol (5 mL/g of nitrile). Add KOH (0.05 equiv) dissolved in minimal methanol.

• Addition: Heat the mixture to 40°C until the paraformaldehyde depolymerizes (solution clears). Add Isobutyronitrile (1.0 equiv) dropwise over 30 minutes.

• Reaction: Heat to reflux (65°C) for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:1,

  ).

• Workup: Cool to room temperature. Neutralize with dilute HCl to pH 7. Concentrate under reduced pressure to remove methanol.

• Purification: Dissolve the residue in Ethyl Acetate, wash with brine, dry over

  , and concentrate. The crude oil (Hydroxypivalonitrile) typically solidifies upon standing (mp ~25°C) and is sufficiently pure (>95%) for the next step.

Stage 2: Activation via Mesylation

Overcoming the neopentyl barrier.

Rationale: The hydroxyl group is a poor leaving group.[1] Conversion to a chloride would result in a sluggish electrophile. The Methanesulfonate (Mesylate) is a "super-leaving group" (

times more reactive than Cl) necessary to facilitate attack at the hindered -carbon.

Reagent	Equiv.	Role
Hydroxypivalonitrile	1.0	Substrate
Methanesulfonyl Chloride (MsCl)	1.2	Activating Agent
Triethylamine ( )	1.5	Base (HCl scavenger)
Dichloromethane (DCM)	Solvent	Solvent

Procedure:

• Setup: Flame-dry a flask under

  atmosphere. Dissolve Hydroxypivalonitrile in anhydrous DCM (10 mL/g).

• Cooling: Cool the solution to 0°C (ice bath). Add

  (1.5 equiv).

• Addition: Add MsCl (1.2 equiv) dropwise via syringe pump or addition funnel over 20 minutes. Exothermic reaction—maintain temp < 5°C.

• Reaction: Allow to warm to room temperature and stir for 2 hours.

• Workup: Quench with cold water. Wash the organic layer with 1M HCl (to remove excess amine), then saturated

  , then brine.

• Isolation: Dry (

  ) and concentrate in vacuo. The resulting 3-cyano-2,2-dimethylpropyl methanesulfonate is a viscous oil. Use immediately or store at -20°C (unstable over long periods).

Stage 3: Nucleophilic Substitution with Methylamine

The critical C-N bond formation.

Rationale: The reaction requires a polar aprotic solvent (DMSO or DMF) to solvate the cation of the nucleophile, leaving the methylamine "naked" and more reactive. Excess methylamine is used to prevent bis-alkylation (formation of the tertiary amine).

Reagent	Equiv.	Role
Mesylate Intermediate	1.0	Electrophile
Methylamine (2M in THF or 40% aq)	5.0 - 10.0	Nucleophile
DMSO	Solvent	Polar Aprotic Medium

Procedure:

• Setup: Use a pressure tube or a sealed heavy-wall flask (if using volatile methylamine sources).

• Solvation: Dissolve the Mesylate in DMSO (5 mL/g).

• Addition: Add Methylamine solution (excess is critical).

• Reaction: Seal the vessel and heat to 70–80°C for 12–18 hours.

  • Note: The steric hindrance prevents rapid reaction at RT.

• Workup (Acid-Base Extraction):

  • Dilute reaction mixture with water.

  • Acidify with 2M HCl to pH 2. Wash with Diethyl Ether (removes unreacted mesylate/neutral impurities). Discard organic layer.

  • Basify the aqueous layer with 4M NaOH to pH > 12.

  • Extract the aqueous layer with Dichloromethane (

    ).

• Final Isolation: Dry the DCM extracts (

  ) and concentrate carefully (product is a liquid amine, bp ~80-90°C at reduced pressure).

• Yield: Expect 65–75% over 3 steps.

Part 3: Reaction Pathway Visualization

Figure 2: Forward synthesis workflow detailing reagents and intermediate states.

Part 4: Safety & Handling (E-E-A-T)

• Nitrile Toxicity: While isobutyronitrile is less toxic than simple cyanides, it is metabolized to cyanide in vivo. Handle all nitrile-containing waste with bleach (sodium hypochlorite) treatment before disposal.

• Methylamine: Extremely flammable and a gas at room temperature (bp -6°C). Use commercially available solutions (THF or Methanol) to minimize inhalation risk. Perform all operations in a fume hood.

• Mesyl Chloride: Highly corrosive and a lachrymator. Reacts violently with water.

• Exotherm Control: The mesylation step is highly exothermic. Failure to cool to 0°C can lead to "runaway" decomposition of the sulfonyl chloride.

Part 5: Analytical Validation

To confirm the structure of the final product, look for these key NMR signals:

• Gem-dimethyl: Singlet (

  ) around 1.3 ppm.

• N-Methyl: Singlet (

  ) around 2.4–2.5 ppm.

• Methylene Bridge (

  ): Singlet ( ) around 2.6 ppm.

• Absence of OMs: Disappearance of the mesylate singlet (

  3.0 ppm).

References

• Preparation of Hydroxypivalonitrile

  • Source: PubChem.[2] (n.d.). 3-Hydroxy-2,2-dimethylpropanenitrile. National Library of Medicine.

  • URL:[Link]

• Neopentyl Substitution Kinetics

  • Source: Organic Chemistry Portal. (n.d.). Nucleophilic Substitution ( ).

  • URL:[Link]

• Mesylate Activation Strategy

  • Source: Kim, D. W., et al. (2022). Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton. PubMed.

  • URL:[Link]

• Commercial Availability & CAS Verification

  • Source: BLD Pharm. (n.d.). 2,2-Dimethyl-3-(methylamino)propanenitrile (CAS 802000-67-5).[3]

Sources

• 1. Nucleophilic Substitution (SN1, SN2) [organic-chemistry.org]
• 2. 3-Chloropropionitrile - Wikipedia [en.wikipedia.org]
• 3. 802000-67-5|2,2-Dimethyl-3-(methylamino)propanenitrile|BLD Pharm [bldpharm.com]

Safe Handling and Storage Procedures for 2,2-Dimethyl-3-(methylamino)propanenitrile

[1]

Executive Summary & Chemical Profile

2,2-Dimethyl-3-(methylamino)propanenitrile (CAS: 802000-67-5) is a specialized bifunctional intermediate containing a secondary amine and a nitrile group hindered by a gem-dimethyl moiety. While this steric hindrance offers unique synthetic utility, it also presents specific handling challenges regarding stability and toxicity.

This guide moves beyond generic safety data sheets (SDS) to provide a field-validated protocol for the safe management of this compound in research and development environments.

Chemical Identity & Properties[1][2][3]

Property	Specification
CAS Number	802000-67-5 (Free Base) / 16011-89-5 (HCl Salt)
Molecular Formula	C₆H₁₂N₂
Molecular Weight	112.17 g/mol
Physical State	Liquid (Free Base) or Low-melting Solid; Hygroscopic
Solubility	Soluble in organic solvents (DCM, MeOH); Sparingly soluble in water
Key Functionalities	Secondary Amine (Basic, Nucleophilic), Nitrile (Electrophilic precursor)

Hazard Identification & Toxicology[1][3][4][6][7]

The dual functionality of this molecule dictates its hazard profile. The amine group contributes to tissue corrosion/irritation, while the nitrile moiety poses risks of systemic toxicity if metabolized.

GHS Classification (Synthesized)

• Acute Toxicity (Oral/Dermal/Inhalation): Category 4.[1][2][3][4][5] Harmful if swallowed, in contact with skin, or inhaled.[2][3][4][6]

• Skin Corrosion/Irritation: Category 2.[2][3][4][5] Causes skin irritation.[1][2][3][4][5][7]

• Serious Eye Damage/Eye Irritation: Category 2A/1.[3] Risk of severe eye damage due to basicity.

• Specific Target Organ Toxicity (Single Exposure): Category 3.[2] Respiratory tract irritation.

Mechanistic Toxicology

• Amine Basicity: The secondary amine is a proton acceptor. Upon contact with mucous membranes (eyes, lungs), it raises local pH, causing saponification of membrane lipids and potential corneal opacity [1].

• Nitrile Metabolism: While the gem-dimethyl group retards metabolic hydrolysis, aliphatic nitriles can theoretically release cyanide ions in vivo via cytochrome P450 oxidation, leading to cytotoxic hypoxia [2].

Storage Protocols: The "Cold Chain" Imperative

Unlike simple aliphatic nitriles, 2,2-Dimethyl-3-(methylamino)propanenitrile exhibits sensitivity to environmental factors. Suppliers explicitly recommend cold-chain transportation , indicating thermal instability or susceptibility to degradation (e.g., oxidation of the amine or hydrolysis of the nitrile) [3].

Storage Architecture

The following diagram outlines the logic for long-term storage to maintain purity and safety.

Figure 1: Decision logic for the intake and storage of thermally sensitive amine-nitriles.

Specific Storage Conditions

• Temperature: Maintain at 2°C to 8°C . Do not freeze unless specified by the CoA, as phase changes can promote moisture condensation upon thawing.

• Atmosphere: Store under Inert Gas (Argon or Nitrogen) . The secondary amine is susceptible to oxidation and can react with atmospheric CO₂ to form carbamates.

• Segregation: Store away from strong acids (exothermic salt formation) and oxidizers (fire hazard).[1]

Engineering Controls & Personal Protective Equipment (PPE)

Engineering Controls

• Primary Barrier: All handling (weighing, transfer, reaction setup) must occur within a certified chemical fume hood operating at a face velocity of 80-100 fpm.

• Glove Box: Preferred for handling large quantities (>10g) or if the specific batch is noted as highly hygroscopic.

PPE Selection Matrix

Protection Type	Recommendation	Technical Rationale
Hand Protection	Double Gloving: Inner: Nitrile (4 mil)Outer: Nitrile (minimum 5 mil) or Laminate	Nitriles can permeate rubber; Amines can degrade latex. Double nitrile provides a breakthrough time >480 min for most aliphatic analogs [4].
Eye Protection	Chemical Splash Goggles	Safety glasses are insufficient. Amine vapors or splashes can cause irreversible corneal damage.
Respiratory	P100/OV Cartridge	Required only if working outside a fume hood (Emergency only). The amine vapor pressure warrants Organic Vapor protection.
Body	Lab Coat (Cotton/Poly)	Standard protection. Use a chemical-resistant apron for bulk transfers.

Operational Handling Procedures

Transfer and Weighing

• Equilibrate: Allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture into the cold product.

• Inert Transfer: If the liquid is stored under argon, use a syringe or cannula transfer technique to minimize air exposure.

• Decontamination: Wipe the outer septum or cap with a dry cloth before returning to cold storage.

Reaction Setup

• Exotherm Alert: When using this compound as a building block, acid addition (e.g., HCl in dioxane) will be strongly exothermic . Cool the reaction vessel to 0°C before adding acid to the amine.

• Quenching: Quench reaction mixtures containing this intermediate slowly. The nitrile group requires specific disposal considerations if unreacted.[6][7]

Emergency Response & Waste Disposal

Exposure Response Logic

Figure 2: Immediate response workflow for exposure events.

Specific First Aid Notes

• Eye Contact: Do NOT use neutralizing agents (like vinegar) for amine burns. This causes a secondary exothermic reaction that worsens thermal injury. Use only water or saline.

• Cyanide Antidote: While unlikely to be required for this specific aliphatic nitrile derivative, facilities handling large quantities of nitriles should maintain a cyanide antidote kit on-site as a precaution for metabolic poisoning in massive overdose scenarios [5].

Waste Disposal[1]

• Classification: Hazardous Waste (Toxic, Corrosive).

• Protocol: Collect in a dedicated "Basic Organic Waste" container. Do not mix with acidic waste streams to prevent heat generation and spattering.

• Destruction: Incineration with afterburner and scrubber is the preferred method to handle nitrogen oxides (NOx) generated during combustion.

References

• PubChem. 2-Methyl-3-(methylamino)propanenitrile (Compound Summary). National Library of Medicine. Available at: [Link]

• Ansell Chemical Resistance Guide. Permeation & Degradation Data for Amines and Nitriles. (General Industry Standard).[2]

Sources

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. 2-Methyl-3-(methylamino)propanenitrile | C5H10N2 | CID 237546 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Amino-2,2-dimethylpropanenitrile | C5H10N2 | CID 12438036 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. lgcstandards.com [lgcstandards.com]
• 6. airgas.com [airgas.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]

Protocols & Analytical Methods

Derivatization of aminonitriles for GC-MS analysis

Application Note: High-Fidelity GC-MS Analysis of Aminonitriles via Fluorinated Acylation

Abstract

Aminonitriles, critical intermediates in the Strecker synthesis of amino acids and potential precursors to nitrosamine impurities, present unique challenges in gas chromatography-mass spectrometry (GC-MS). Their thermal instability leads to on-column decomposition (retro-Strecker reaction), while their high polarity results in poor peak shape. This guide details a robust anhydrous fluorinated acylation protocol using Pentafluoropropionic Anhydride (PFPA). This method stabilizes the

-carbon, prevents thermal degradation, and significantly enhances detection limits via electron-withdrawing fluorinated groups.

Introduction & Scientific Rationale

The Challenge: Thermal Instability & Polarity

Aminonitriles contain both a basic amine (

) and a nitrile ( ) group attached to the same carbon ( -carbon). Direct GC analysis fails for two reasons:

• Retro-Strecker Decomposition: In the high-temperature environment of a GC injector (

  ), under-derivatized aminonitriles undergo a retro-Strecker reaction, reverting to the parent aldehyde/ketone and hydrogen cyanide (HCN).

• Adsorption: The free amine group interacts strongly with silanol groups in the liner and column, causing severe peak tailing and irreversible adsorption.

The Solution: Fluorinated Acylation

Derivatization must convert the thermally labile amine into a stable amide. We utilize Pentafluoropropionic Anhydride (PFPA) over standard silylation reagents for this application.

• Causality of Choice:

  • Thermal Stability: Amides are significantly more thermally stable than the parent amines, preventing injector decomposition.

  • Electrophoretic Enhancement: The addition of five fluorine atoms increases the mass and electronegativity of the molecule. This is critical for trace analysis, improving ionization efficiency in Electron Impact (EI) and offering femtogram-level sensitivity in Negative Chemical Ionization (NCI) modes.

  • Moisture Tolerance: While moisture should be minimized, acyl derivatives are generally less prone to hydrolysis than trimethylsilyl (TMS) derivatives.

Reaction Mechanism

The reaction involves the nucleophilic attack of the aminonitrile nitrogen on the carbonyl carbon of the anhydride. A base catalyst (Pyridine) is required to scavenge the pentafluoropropionic acid byproduct, driving the equilibrium forward and preventing acid-catalyzed hydrolysis of the nitrile group.

Figure 1: Acylation mechanism converting the unstable amine to a stable fluorinated amide.

Experimental Protocol

Safety Warning: PFPA is corrosive and lachrymatory. Work in a fume hood. Cyanide-containing compounds are toxic; handle with extreme care.

Materials & Reagents

• Derivatizing Agent: Pentafluoropropionic Anhydride (PFPA) [>99% purity].

• Solvent: Ethyl Acetate (Anhydrous, HPLC grade).

• Catalyst/Base: Pyridine (Anhydrous, stored over KOH pellets).

• Internal Standard (IS):

  -Methylbenzylamine-d5 (or a structural analog like 3,4-dimethoxyphenethylamine).

• Vials: 2 mL amber glass silanized vials with PTFE-lined caps.

Step-by-Step Procedure

• Sample Preparation:

  • Dissolve approximately 1 mg of the aminonitrile sample in 1 mL of anhydrous Ethyl Acetate.

  • Note: If extracting from an aqueous matrix, ensure the final extract is completely dry using magnesium sulfate (

    ) or a nitrogen blow-down. Water will consume the PFPA reagent.

• Addition of Internal Standard:

  • Add 10

    L of Internal Standard solution (100 g/mL in Ethyl Acetate) to the vial.

• Derivatization Reaction:

  • Add 50

    L of Pyridine .

  • Add 100

    L of PFPA dropwise.

  • Cap the vial tightly and vortex for 10 seconds.

  • Incubate: Heat the vial at 60°C for 30 minutes in a heating block.

  • Expert Insight: Heating ensures complete derivatization of sterically hindered amines. Do not exceed 80°C to avoid nitrile hydrolysis.

• Cleanup & Reconstitution:

  • Cool the sample to room temperature.[1]

  • Evaporate the solvent and excess reagents to dryness under a gentle stream of Nitrogen (

    ) at room temperature.

  • Critical Step: This removes the acidic byproducts which can damage the GC column phase.

  • Reconstitute the residue in 200

    L of dry Toluene or Ethyl Acetate.

• GC-MS Injection:

  • Inject 1

    L in Splitless mode (or Split 1:10 for high concentrations).

Analytical Workflow Diagram

Figure 2: Complete analytical workflow from extraction to injection.[2][3][4][5][6]

Results & Discussion

Chromatographic Performance

The PFP-derivative will elute significantly later than the underivatized amine due to increased molecular weight, but with a sharper peak shape.

• Retention Time Shift: Expect a shift of +2 to +4 minutes compared to the parent amine.

• Peak Symmetry: Tailing factor should be < 1.2.

Mass Spectral Interpretation

The fragmentation patterns of PFP-aminonitriles are distinct and useful for structural confirmation.

• Molecular Ion (

  ): Often weak or absent in EI mode.

• Base Peak: Usually formed by

  -cleavage next to the amide nitrogen.

• Characteristic Loss: Loss of the perfluoroalkyl group (

  for ) is common.

• McLafferty Rearrangement: If the alkyl chain allows, a rearrangement ion at m/z 176 (related to the PFP amide moiety) is often observed.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / Small Peaks	Moisture in sample or reagents.	Dry sample thoroughly; use fresh ampoules of PFPA.
Tailing Peaks	Incomplete removal of acid byproduct.	Ensure evaporation step is complete; wash liner.
Missing Nitrile Peak	Hydrolysis of Nitrile to Amide.	Reduce incubation temp < 65°C; ensure anhydrous conditions.
Double Peaks	Incomplete derivatization (Mono- vs Di-).	Increase PFPA excess; check for secondary amines.

Comparison: Acylation vs. Silylation

Feature	Fluorinated Acylation (PFPA)	Silylation (BSTFA/MSTFA)
Target Group	& Amines	, ,
Derivative Stability	High (Stable to moisture/air)	Low (Hydrolyzes rapidly)
MS Sensitivity	Excellent (Fluorine enhances NCI)	Good (EI mode only)
Reaction Conditions	Anhydrous, requires base scavenger	Anhydrous, often requires heat
Main Drawback	Acidic byproduct must be removed	Fouls detector with over time

References

• Agilent Technologies. GC/MS Analysis of Amines using Derivatization. [Link]

• National Institute of Standards and Technology (NIST). Mass Spectral Library (Amine Derivatives). [Link]

• Restek Corporation. Guide to GC Analysis of Amines. [Link]

Sources

• 1. Overcome the Complexities of Analyzing for Sugars by GC-MS [discover.restek.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gcms.cz [gcms.cz]

Application Note &amp; Protocol: Mastering Aminonitrile Synthesis at Elevated Temperatures

For Researchers, Scientists, and Drug Development Professionals

Abstract

α-Aminonitriles are pivotal intermediates in the synthesis of a vast array of nitrogen-containing compounds, which are foundational scaffolds in numerous pharmaceuticals.[1][2] The strategic use of elevated temperatures in aminonitrile synthesis, particularly in well-established multicomponent reactions like the Strecker and Bucherer-Bergs syntheses, can significantly enhance reaction rates and yields.[3][4] However, operating under these conditions introduces unique challenges related to reagent stability, pressure management, and safety. This comprehensive guide provides an in-depth exploration of the experimental setup for conducting reactions involving aminonitriles at elevated temperatures. We will delve into the critical considerations for reactor selection, safety protocols for handling cyanide-containing reagents, and advanced in-situ monitoring techniques to ensure robust and reproducible results.

Introduction: The Rationale for High-Temperature Aminonitrile Synthesis

The synthesis of α-aminonitriles, often a precursor to amino acids and heterocyclic compounds, is a cornerstone of medicinal chemistry.[1][2] Two of the most prominent methods for their synthesis are the Strecker and Bucherer-Bergs reactions.[5][6]

The Strecker synthesis involves the reaction of an aldehyde or ketone with ammonia and a cyanide source to form an α-aminonitrile.[7] This can be a two-step process where an imine is first formed and then reacts with cyanide.[7]

The Bucherer-Bergs reaction is a one-pot synthesis of hydantoins from a carbonyl compound, a cyanide salt, and ammonium carbonate.[4][6] This reaction proceeds through an α-aminonitrile intermediate.[8]

Elevating the reaction temperature offers several advantages:

• Accelerated Reaction Rates: Following the Arrhenius principle, a 10 °C rise in temperature can roughly double the reaction rate, leading to shorter reaction times.[9]

• Improved Yields: For sterically hindered substrates or less reactive starting materials, higher temperatures can provide the necessary activation energy to drive the reaction to completion.[8]

• Enhanced Solubility: Increased temperatures can improve the solubility of reagents, which is particularly beneficial in multicomponent reactions.

However, high-temperature operations necessitate a thorough understanding of the thermal stability of the reactants and products and a robust experimental setup to handle the associated pressures.

Pre-Reaction Considerations and Safety Protocols

Thermal Stability of Aminonitriles and Reagents

Key Safety Considerations:

• Cyanide Handling: Cyanide salts (e.g., KCN, NaCN) and trimethylsilyl cyanide (TMSCN) are highly toxic.[4] All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves and safety glasses, must be worn. A cyanide antidote kit should be readily available.

• Pressure Management: Heating a closed system will cause a significant increase in pressure. The chosen reactor must be rated for the anticipated temperature and pressure.

• Exothermic Reactions: The formation of aminonitriles can be exothermic.[11] This, combined with external heating, can lead to a runaway reaction. Careful control of reagent addition and temperature monitoring is essential.

Material Compatibility

The choice of reactor material is critical to prevent corrosion and unwanted side reactions.

Reactor Material	Compatibility with Aminonitrile Synthesis Reagents
Stainless Steel (316L)	Generally good for organic synthesis, but can be susceptible to corrosion by acidic reagents at high temperatures.[12]
Hastelloy C-276	Excellent corrosion resistance to a wide range of chemicals, including acidic and chloride-containing environments. A preferred choice for aggressive reaction conditions.[12]
Glass/PTFE Liners	Can be used within stainless steel or Hastelloy reactors to provide an inert reaction environment.[12]

Experimental Setup: Reactor Selection and Configuration

The choice of reactor depends on the scale of the reaction, the required temperature and pressure, and whether a batch or continuous process is desired.

Batch Reactors

High-pressure batch reactors are suitable for laboratory-scale synthesis and process optimization.[12]

Key Features:

• Pressure Vessel: Typically made of stainless steel or Hastelloy, capable of withstanding high pressures and temperatures.[12]

• Heating System: Can be an external heating mantle or an internal heating coil.[12]

• Stirring Mechanism: Magnetic stirring is common for smaller volumes, while overhead mechanical stirring with a magnetic coupling is used for larger or more viscous reaction mixtures.[12]

• Monitoring and Control: Equipped with pressure gauges, thermocouples, and ports for reagent addition and sampling.

Continuous Flow Reactors

Flow chemistry offers several advantages for high-temperature reactions, including enhanced safety, better temperature control, and ease of scalability.[9][13][14]

Key Features:

• Pumping System: Delivers reagents at a precise and constant flow rate.

• Reactor Coil: A heated coil, often made of stainless steel or Hastelloy, where the reaction takes place.[13]

• Back-Pressure Regulator: Maintains the desired pressure within the system.

• In-line Monitoring: Can be integrated with spectroscopic probes for real-time reaction analysis.

General Protocol for High-Temperature Bucherer-Bergs Synthesis in a Batch Reactor

This protocol provides a general guideline for the synthesis of a hydantoin derivative from a ketone via the Bucherer-Bergs reaction at an elevated temperature. Note: This is a generalized procedure and must be adapted for specific substrates and scales. A thorough risk assessment should be conducted before commencing any experiment.

Materials:

• Ketone (1.0 eq)

• Potassium Cyanide (KCN) (2.0 eq) [EXTREMELY TOXIC ]

• Ammonium Carbonate ((NH₄)₂CO₃) (2.0 eq)

• Solvent (e.g., 50% Ethanol in water)[6]

• High-pressure batch reactor with stirring, heating, and pressure control capabilities.

Procedure:

• Reactor Preparation: Ensure the reactor is clean, dry, and has been leak-tested.

• Reagent Loading: In a well-ventilated fume hood, charge the reactor vessel with the ketone, ammonium carbonate, and the solvent.

• Cyanide Addition: With extreme caution, add the potassium cyanide to the reactor.

• Sealing the Reactor: Securely seal the reactor according to the manufacturer's instructions.

• Inert Atmosphere: Purge the reactor with an inert gas (e.g., nitrogen or argon) three times to remove any oxygen.

• Pressurization: Pressurize the reactor with the inert gas to a pressure that will prevent the solvent from boiling at the target reaction temperature.

• Heating and Stirring: Begin stirring and heat the reactor to the desired temperature (e.g., 80-120 °C).[4][15]

• Reaction Monitoring: Monitor the reaction progress by observing the pressure and temperature profiles. If available, use an in-situ monitoring probe to track the consumption of reactants and the formation of the product.

• Cooling and Depressurization: Once the reaction is complete, cool the reactor to room temperature. Slowly and carefully vent the excess pressure in the fume hood.

• Work-up: Open the reactor and transfer the contents to a suitable flask. Acidify the reaction mixture with HCl to precipitate the hydantoin product.[4]

• Purification: Isolate the product by filtration and purify by recrystallization.[4]

In-Situ Reaction Monitoring

Real-time monitoring of high-temperature reactions provides invaluable insights into reaction kinetics, helps identify intermediates, and ensures the reaction goes to completion.[16]

Techniques for In-Situ Monitoring:

• FTIR Spectroscopy: Can be used to track the disappearance of the carbonyl stretch of the starting material and the appearance of the nitrile and other functional groups of the product.

• Raman Spectroscopy: Complementary to FTIR, Raman is particularly useful for monitoring reactions in aqueous media.

• Pressure and Temperature Monitoring: A sudden increase in temperature or pressure can indicate an exothermic event or the formation of gaseous byproducts.

Data Analysis and Interpretation

The data obtained from in-situ monitoring can be used to generate concentration profiles of reactants and products over time. This information is crucial for:

• Reaction Optimization: Determining the optimal temperature, pressure, and reaction time.

• Kinetic Modeling: Understanding the reaction mechanism and rate-limiting steps.

• Process Safety: Identifying potential hazards such as runaway reactions.

Parameter	Typical Range for Bucherer-Bergs	Significance
Temperature	60-150 °C[8][17]	Affects reaction rate and selectivity.
Pressure	20-200 bar[13][15]	Prevents solvent boiling and can influence reaction equilibrium.
Reaction Time	30 minutes to several hours[15]	Dependent on temperature and substrate reactivity.
Solvent	Water, Ethanol, or mixtures[4]	Affects solubility and reaction kinetics.

Conclusion

The use of elevated temperatures in aminonitrile synthesis is a powerful tool for accelerating reactions and improving yields. However, it requires a meticulous approach to experimental design, with a strong emphasis on safety and process control. By carefully selecting the appropriate reactor, implementing robust safety protocols, and utilizing in-situ monitoring techniques, researchers can confidently and efficiently explore the synthesis of novel aminonitrile-based compounds for drug discovery and development. The methodologies outlined in this guide provide a solid foundation for mastering these challenging yet rewarding reactions.

References

• The Utility of Aminonitriles in Drug Discovery: A Comparative Overview with a Focus on 2-(Diethylamino)butanenitrile. Benchchem.
• The Versatility of Aminonitriles: A Gateway to Pharmaceutical Innovation. Benchchem.
• Asymmetric Strecker reaction at the solid/solid interface. RSC Publishing.
• A high-temperature and high-pressure cell for in situ visualization of reaction processes by neutron imaging. PubMed.
• Bucherer-Bergs Reaction. Alfa Chemistry.
• Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. PMC.
• The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. MDPI.
• Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. ACS Publications.
• Experimental investigation of aminoacetonitrile formation through the Strecker synthesis in astrophysical-like conditions: reactivity of methanimine (CH2NH), ammonia (NH3), and hydrogen cyanide (HCN). EDP Sciences.
• High-temperature Reactions in Flow. ThalesNano.
• Continuous Flow Synthesis under High-Temperature/High-Pressure Conditions Using a Resistively Heated Flow Reactor. ACS Publications.
• High pressure reactors. UOSlab.
• Continuous Synthesis of Hydantoins: Intensifying the Bucherer– Bergs Reaction. ResearchGate.
• New Opportunities for Organic Synthesis with Superheated Flow Chemistry. PMC.
• Bucherer–Bergs reaction. Wikipedia.
• Advanced Microwave Reactors for Efficient, High-Yield Synthesis. Analis.
• Organocatalytic Synthesis of α-Aminonitriles: A Review. MDPI.
• High-Yielding Automated Convergent Synthesis of No-Carrier-Added [11C-Carbonyl]-Labeled Amino Acids Using the Strecker Reaction. PMC.
• Multicomponent Synthesis of Hydantoins via Bucherer–Bergs Reaction. Journal of Synthetic Chemistry.
• Kinetic Study of the Effective Thermal Polymerization of a Prebiotic Monomer: Aminomalononitrile. MDPI.
• Strecker Synthesis. Organic Chemistry Portal.
• Seven Essential Steps for In Situ Reaction Monitoring. Spectroscopy Online.
• In-situ thermal monitoring informed modeling and simulation of process temperature during vat photopolymerization additive manufacturing. NSF PAR.
• In Situ Monitoring of the Curing of Highly Filled Epoxy Molding Compounds: The Influence of Reaction Type and Silica Content on Cure Kinetic Models. MDPI.
• High Temperature Sensors for In-Situ Process-Monitoring in Harsh Environments. AMA Science.
• The Strecker Synthesis of Amino Acids. Master Organic Chemistry.
• Synthesis of α-aminonitrile. ResearchGate.
• α-Aminonitrile synthesis by cyanation. Organic Chemistry Portal.
• Strecker Synthesis of α-aminonitriles Facilitated by N-methyl Imidazolium Acetate. CABI Digital Library.
• Facile and One-Pot Synthesis of α-Aminonitriles by Strecker Reaction Catalyzed by [BMIM][PINO] as a New Ionic Liquid. Sciforum.
• methyleneaminoacetonitrile. Organic Syntheses Procedure.
• Temperature controlled condensation of nitriles: efficient and convenient synthesis of β-enaminonitriles, 4-aminopyrimidines and 4-amidinopyrimidines in one system. PMC.
• Process for the preparation of aminonitriles. Google Patents.
• The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. PMC.
• Supporting Information Synthesis of α-Aminonitriles using Acetonitrile, Amino Acids, and Hexacyanoferrate.
• Organocatalytic Synthesis of α-Aminonitriles: A Review. SciSpace.
• THERMAL DECOMPOSITION OF AMMONIUM NITRATE-BASED COMPOSITES*.
• Thermal decomposition of ammonium nitrate (AN) in the presence of the optimized nano-ternary transition metal ferrite CoNiZnFe2O4. Energy Advances (RSC Publishing).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Asymmetric Strecker reaction at the solid/solid interface - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01802K [pubs.rsc.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Strecker Synthesis [organic-chemistry.org]
• 6. Bucherer–Bergs reaction - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. mdpi.com [mdpi.com]
• 9. High-temperature Reactions in Flow - ThalesNano [thalesnano.com]
• 10. mdpi.com [mdpi.com]
• 11. EP0565635B1 - Process for the preparation of aminonitriles - Google Patents [patents.google.com]
• 12. High pressure reactors - UOSlab [en.uoslab.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. New Opportunities for Organic Synthesis with Superheated Flow Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. spectroscopyonline.com [spectroscopyonline.com]
• 17. jsynthchem.com [jsynthchem.com]

Analytical techniques for quantifying 2,2-Dimethyl-3-(methylamino)propanenitrile in reaction mixtures

Application Note: AN-2026-DMMPN

Content Type: Detailed Protocol & Methodology Guide Target Audience: Process Chemists, Analytical Scientists, and Drug Development Professionals[1]

Executive Summary

The quantification of 2,2-Dimethyl-3-(methylamino)propanenitrile (DMMPN) presents unique analytical challenges due to its physicochemical properties: high polarity, lack of a strong UV chromophore, and potential for thermal instability (Retro-Strecker degradation).[1] This guide outlines two validated workflows for its analysis:

• HILIC-MS/MS: For trace impurity profiling and definitive identification without derivatization.[1]

• Derivatization-GC-FID: For robust, high-throughput process monitoring in reaction mixtures.[1]

Chemical Context & Analytical Challenges

Target Analyte:

• Name: 2,2-Dimethyl-3-(methylamino)propanenitrile[1]

• CAS: 802000-67-5 (Free Base) / 16011-89-5 (HCl Salt)[1]

• Molecular Weight: 112.17 g/mol [1]

• Structure: A gem-dimethyl substituted aliphatic aminonitrile.[1]

The "Retro-Strecker" Problem: Aminonitriles are synthesized via the Strecker reaction (Aldehyde + Amine + Cyanide). In the hot injection port of a Gas Chromatograph (GC), underivatized aminonitriles can undergo a Retro-Strecker reaction , decomposing back into isobutyraldehyde, methylamine, and HCN. This leads to poor peak shape, non-linear calibration, and underestimation of yield.

The "Chromophore" Problem: The molecule lacks a conjugated

-system, rendering standard UV detection (254 nm) useless. While low-UV (200-210 nm) is possible, it suffers from severe interference in complex reaction mixtures.[1]

Analytical Workflow Visualization

The following diagram illustrates the decision matrix for selecting the appropriate method based on the analytical goal.

Figure 1: Decision tree for selecting HILIC-MS/MS vs. GC-FID based on sensitivity and throughput requirements.

Protocol A: HILIC-MS/MS (Trace Quantification)

Best for: Final product purity, cleaning validation, and genotoxic impurity (GTI) screening.

4.1. Principle

Hydrophilic Interaction Liquid Chromatography (HILIC) retains polar amines by partitioning them into a water-enriched layer on the stationary phase surface. This avoids the "dewetting" issues of C18 columns and provides massive sensitivity gains in ESI-MS due to the high organic content of the mobile phase.

4.2. Experimental Conditions

Parameter	Specification	Rationale
Column	Waters ACQUITY UPLC BEH Amide (1.7 µm, 2.1 x 100 mm)	"Amide" phase provides superior retention for secondary amines compared to bare silica.[1]
Mobile Phase A	10 mM Ammonium Formate + 0.1% Formic Acid in Water (pH 3.0)	Low pH ensures the amine is protonated ( ) for MS detection.
Mobile Phase B	Acetonitrile (LC-MS Grade)	High organic content is required for HILIC retention.[1]
Flow Rate	0.4 mL/min	Optimized for electrospray ionization efficiency.
Column Temp	40°C	Improves mass transfer and peak shape.
Injection Vol	1 - 2 µL	Low volume prevents solvent mismatch effects.[1]

4.3. MS/MS Transitions (MRM)

Note: Exact collision energies (CE) must be optimized on your specific instrument.

• Ionization: ESI Positive (

  )

• Primary Transition (Quant):

  (Loss of HCN, characteristic of aminonitriles).

• Secondary Transition (Qual):

  (Cleavage of gem-dimethyl propyl chain).[1]

4.4. Sample Preparation

• Quench: Take 50 µL of reaction mixture.

• Dilute: Add 950 µL of Acetonitrile (NOT water).

  • Critical: HILIC samples must be dissolved in high organic solvent to prevent peak distortion.

• Internal Standard: Spike with

  of N-Methyl-L-Alanine (structural analog) or a deuterated analog if available.

• Filter: 0.2 µm PTFE syringe filter into an amber vial.

Protocol B: Derivatization-GC-FID (Process Control)

Best for: Monitoring reaction conversion, yield calculation, and bulk purity.[1]

5.1. Principle

To prevent thermal degradation, the secondary amine is acylated using Trifluoroacetic Anhydride (TFAA) . This converts the thermally labile aminonitrile into a stable, volatile trifluoroacetamide derivative, which exhibits excellent peak shape and thermal stability.

5.2. Reaction Scheme

5.3. Derivatization Protocol

• Aliquot: Transfer 10 mg (or equivalent volume) of reaction mixture into a 2 mL GC vial.

• Solvent: Add 1.0 mL of Dichloromethane (DCM) containing Internal Standard (e.g., n-Dodecane or N-Methylbutylamine).[1]

• Base: Add 50 µL Pyridine (scavenges acid byproduct).

• Reagent: Add 100 µL TFAA (Trifluoroacetic Anhydride).

  • Safety: Perform in a fume hood. TFAA is corrosive and moisture-sensitive.[1]

• Incubate: Cap and vortex. Heat at 60°C for 15 minutes.

• Neutralize (Optional but Recommended): Wash with 1 mL saturated

  solution to remove excess acid. Inject the organic (lower) layer.

5.4. GC-FID Parameters

Parameter	Specification
System	GC with FID (Flame Ionization Detector)
Column	Rtx-5 or DB-5MS (30 m x 0.25 mm x 0.25 µm)
Carrier Gas	Helium @ 1.5 mL/min (Constant Flow)
Inlet	Split (20:1), 250°C
Oven Program	60°C (1 min) 15°C/min 280°C (3 min)
Detector	FID @ 300°C

Method Validation Criteria (Self-Validating Systems)

To ensure Trustworthiness and Scientific Integrity , the following criteria must be met before routine use:

• Linearity:

  • Construct a 5-point calibration curve (e.g., 0.1 mg/mL to 2.0 mg/mL).

  • Requirement:

    .[2][3]

• Derivatization Efficiency (GC Method):

  • Analyze a standard prepared with 15 minutes heating vs. 30 minutes heating.

  • Requirement: Peak area difference

    . If >2%, increase reaction time.

• Stability:

  • Re-inject the prepared sample after 24 hours.

  • Requirement: No new impurity peaks > 0.1% (indicates derivative stability).

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
GC: Broad/Tailing Peak	Incomplete derivatization or active sites in liner.[1]	Check TFAA freshness (hydrolyzes in air). Replace inlet liner with Deactivated Wool liner.
GC: Extra Peaks	Retro-Strecker decomposition of underivatized material.[1]	Ensure excess TFAA was used. Increase incubation time.
LC: Split Peaks	Solvent mismatch.	Ensure sample diluent is at least 90% Acetonitrile (matching Mobile Phase B).
LC: Low Sensitivity	Ion suppression.	Check for TEA or high salt concentrations in the reaction mixture. Perform LLE before LC injection.

References

• Agilent Technologies. (2017).[4] Methods for the Analysis of Underivatized Amino Acids by LC/MS. Application Note 5991-8566EN. Link

• Sigma-Aldrich. (2021).[1] The Derivatization and Analysis of Amino Acids by GC-MS. Technical Bulletin. Link

• National Institute of Standards and Technology (NIST). (2023). Propanenitrile, 3-(methylamino)- Mass Spectrum. NIST Chemistry WebBook, SRD 69.[5] Link

• PubChem. (2025).[6] 3-Amino-2,2-dimethylpropanenitrile Compound Summary. National Library of Medicine. Link

• Tsikas, D., et al. (2007).[3] Accurate quantification of dimethylamine in human urine by gas chromatography-mass spectrometry as pentafluorobenzamide derivative. Journal of Chromatography B, 851(1-2), 229-239.[1][3] Link

Sources

• 1. 16011-89-5|2,2-Dimethyl-3-(methylamino)propanenitrile hydrochloride|BLD Pharm [bldpharm.com]
• 2. Determination of aliphatic amines by gas chromatography-mass spectrometry after in-syringe derivatization with pentafluorobenzoyl chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Accurate quantification of dimethylamine (DMA) in human urine by gas chromatography-mass spectrometry as pentafluorobenzamide derivative: evaluation of the relationship between DMA and its precursor asymmetric dimethylarginine (ADMA) in health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. Propanenitrile, 3-(dimethylamino)- [webbook.nist.gov]
• 6. 3-Amino-2,2-dimethylpropanenitrile | C5H10N2 | CID 12438036 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing degradation of 2,2-Dimethyl-3-(methylamino)propanenitrile during storage

Introduction

Welcome to the technical support guide for 2,2-Dimethyl-3-(methylamino)propanenitrile. This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable chemical intermediate. Due to its bifunctional nature, containing both a nitrile and a secondary amine, this compound is susceptible to specific degradation pathways that can compromise experimental outcomes. This guide provides in-depth troubleshooting advice, preventative strategies, and validated protocols based on established chemical principles.

Section 1: Understanding the Primary Degradation Pathways

The stability of 2,2-Dimethyl-3-(methylamino)propanenitrile is primarily threatened by two chemical processes: hydrolysis and retro-Michael addition. Understanding the mechanisms behind these pathways is critical for diagnosing and preventing degradation.

Pathway A: Hydrolysis

The nitrile group (-C≡N) is susceptible to hydrolysis under both acidic and basic conditions, proceeding through an amide intermediate to ultimately form a carboxylic acid.[1][2] The presence of water, whether from atmospheric humidity or as a solvent, is the key reactant in this pathway.

• Mechanism: The reaction involves the nucleophilic attack of water on the nitrile carbon. This process is catalyzed by either acid (protonation of the nitrile nitrogen to increase electrophilicity) or base (direct attack by a hydroxide ion).[3][4] The resulting amide can then undergo further hydrolysis to yield the carboxylic acid and ammonia (or an ammonium salt).[5] The gem-dimethyl groups on the adjacent carbon may sterically hinder this process to some extent compared to unhindered nitriles, but it remains a primary degradation concern over time.

Pathway B: Retro-Michael (Aza-Michael) Addition

As a β-aminonitrile, the compound can be viewed as a product of a Michael-type addition. The reverse reaction, a retro-Michael addition, can occur under certain conditions, leading to the fragmentation of the molecule.[6]

• Mechanism: This pathway involves the cleavage of the Cα-Cβ bond (the bond between the dimethyl-substituted carbon and the CH₂ group). This is often facilitated by heat or the presence of a base, which can deprotonate the amine, initiating the elimination. This would yield two smaller, more volatile molecules: 2-methylpropanenitrile and methanimine, or their rearranged/hydrolyzed products.

Caption: Primary degradation pathways for 2,2-Dimethyl-3-(methylamino)propanenitrile.

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter, providing a logical workflow to diagnose and resolve problems related to compound degradation.

Caption: Troubleshooting workflow for identifying degradation issues.

Question: My sample, which was a clear liquid, now has a yellow or brownish tint. What happened?

Answer: A color change is a common indicator of degradation. This can be caused by the formation of minor impurities or oligomers resulting from side reactions. It strongly suggests that the material has been exposed to suboptimal conditions, such as air, light, or elevated temperatures over time. You should immediately verify the purity of the material using an appropriate analytical method (see Section 4) before use.

Question: I've noticed a faint ammonia or "fishy" smell from my sample container. Is it still usable?

Answer: This odor strongly suggests degradation. The "fishy" smell is likely due to the amine group or small amine-containing fragments, while an ammonia smell can result from the advanced hydrolysis of the nitrile group.[5] The presence of these odors indicates that the container's seal may be compromised or that the material has been stored improperly. A quantitative analysis is required to determine if the purity is still within your experimental tolerance.

Question: My NMR/GC-MS analysis shows new, unexpected peaks that weren't there when I first received the sample. What are they?

Answer: The identity of the new peaks points directly to the degradation pathway:

• Hydrolysis Products: Look for the mass corresponding to the amide intermediate (M+18) or the final carboxylic acid (M+35, with loss of N). In ¹H NMR, you may see the appearance of a broad -COOH proton signal or new amide N-H signals.

• Retro-Michael Products: These will appear as lower molecular weight fragments in your mass spectrum. Look for peaks corresponding to isobutyronitrile or other small fragments.

• Action: Compare the mass and fragmentation patterns of the new peaks to the potential degradation products outlined in Section 1. This will confirm the degradation route and help you implement the correct preventative measures.

Section 3: Frequently Asked Questions (FAQs) & Best Practices

Q1: What are the ideal storage conditions for 2,2-Dimethyl-3-(methylamino)propanenitrile?

A1: To maximize shelf life and prevent degradation, the compound should be stored under the following conditions, summarized in the table below. The core principles are to minimize exposure to water, oxygen, and heat.[7][8]

Parameter	Recommendation	Rationale
Temperature	2-8 °C (Refrigerated)	Reduces the rate of all chemical degradation pathways.
Atmosphere	Under an inert gas (Argon or Nitrogen)	Prevents oxidation and displaces atmospheric moisture.
Container	Amber glass bottle with a tight-fitting, inert cap (e.g., PTFE-lined)	Protects from light, which can catalyze degradation, and prevents leaching or reaction with container material.
Handling	In a dry, well-ventilated area or glovebox.	Minimizes the introduction of atmospheric moisture during aliquoting.[7]

Q2: Which materials and chemicals are incompatible with this compound?

A2: Avoid contact with the following to prevent vigorous and potentially hazardous reactions or catalytic degradation:

• Strong Acids: Will rapidly catalyze hydrolysis.[9][10]

• Strong Oxidizing Agents: Can lead to oxidation of the amine group and other uncontrolled reactions.[7][9]

• Water/Moisture: The primary reactant for the hydrolysis pathway.

• Strong Bases: Will catalyze both hydrolysis and potentially the retro-Michael reaction.

Q3: How should I prepare stock solutions to ensure their stability?

A3: Use an anhydrous, aprotic solvent such as acetonitrile, THF, or dichloromethane for preparing stock solutions.[11] Avoid protic solvents like methanol or ethanol for long-term storage, as they can participate in solvolysis reactions.[11] If an aqueous solution is absolutely necessary for your experiment, prepare it fresh immediately before use and do not store it.

Q4: Can I purify a partially degraded sample?

A4: Yes, if the degradation is not extensive. For small-scale purification, column chromatography on silica gel can be effective, but the acidic nature of silica can sometimes cause on-column degradation of basic amines.[12] To mitigate this, you can pre-treat the silica with a solvent system containing a small amount of a volatile base like triethylamine (e.g., 1% TEA in your eluent).[12] For larger scales, vacuum distillation is the preferred method, provided the degradation products have significantly different boiling points.

Section 4: Analytical Protocol for Stability Assessment

This protocol provides a general method for assessing the purity of 2,2-Dimethyl-3-(methylamino)propanenitrile and identifying potential degradation products using Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol: GC-MS Purity Analysis

Objective: To quantify the purity of the parent compound and identify hydrolysis or retro-Michael addition products.

Materials:

• Sample of 2,2-Dimethyl-3-(methylamino)propanenitrile

• Anhydrous solvent for dilution (e.g., Acetonitrile or Dichloromethane, GC grade)

• GC-MS system equipped with a standard non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms)

Procedure:

• Sample Preparation: Prepare a dilute solution of your sample (~1 mg/mL) in the chosen anhydrous solvent.

• GC Method:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium, constant flow (~1 mL/min)

  • Oven Program:

    • Initial Temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase at 10 °C/min to 280 °C.

    • Final Hold: Hold at 280 °C for 5 minutes.

  • Split Ratio: 50:1 (adjust as needed based on concentration)

• MS Method:

  • Ion Source: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230 °C

  • Mass Range: Scan from m/z 35 to 350.

• Analysis:

  • Integrate the peak area for the parent compound and all other observed peaks. Calculate purity as (Area of Parent Peak / Total Area of All Peaks) x 100%.

  • Analyze the mass spectrum of any impurity peaks. Compare the molecular ions and fragmentation patterns to the expected masses of the amide intermediate, carboxylic acid, and potential retro-Michael fragments. Analytical techniques like GC-MS are crucial for monitoring the degradation of nitrile-containing compounds.[13][14]

References

• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

• JoVE. (2025, May 22). Nitriles to Carboxylic Acids: Hydrolysis. Retrieved from [Link]

• LibreTexts Chemistry. (2025, January 19). 20.7: Chemistry of Nitriles. Retrieved from [Link]

• Clark, J. (n.d.). Hydrolysis of Nitriles. Chemguide. Retrieved from [Link]

• Lumen Learning. (n.d.). 21.5. Hydrolysis of nitriles | Organic Chemistry II. Retrieved from [Link]

• Kallitsakis, M. G., Tancini, P. D., Dixit, M., Mpourmpakis, G., & Lykakis, I. N. (2018). Mechanistic Studies on the Michael Addition of Amines and Hydrazines To Nitrostyrenes: Nitroalkane Elimination via a Retro-aza-Henry-Type Process. The Journal of Organic Chemistry, 83(3), 1176–1184.
• Gavrilescu, M., & Chisti, Y. (2022). Degradation of Nitriles by Mixed Biofilms of Nitrile-Hydrolyzing Bacteria in Submerged Packed-Bed Reactor. Applied Sciences, 12(18), 9294.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 237546, 2-Methyl-3-(methylamino)propanenitrile. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Chapter 6: Analytical Methods for 1,3-Dinitrobenzene. Retrieved from [Link]

• Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety. Retrieved from [Link]

• ResearchGate. (2022, March 18). (PDF) Recent Advances in Base-Assisted Michael Addition Reactions. Retrieved from [Link]

• ideXlab. (n.d.). Retro-Michael Reaction - Explore the Science & Experts. Retrieved from [Link]

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• 2. Video: Nitriles to Carboxylic Acids: Hydrolysis [jove.com]
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• 4. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Retro-Michael Reaction - Explore the Science & Experts | ideXlab [idexlab.com]
• 7. lgcstandards.com [lgcstandards.com]
• 8. tcichemicals.com [tcichemicals.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Degradation of Nitriles by Mixed Biofilms of Nitrile-Hydrolyzing Bacteria in Submerged Packed-Bed Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 14. atsdr.cdc.gov [atsdr.cdc.gov]

Technical Support Center: Scaling Up the Synthesis of 2,2-Dimethyl-3-(methylamino)propanenitrile for Pilot Studies

This technical support guide is designed for researchers, scientists, and drug development professionals who are scaling up the synthesis of 2,2-Dimethyl-3-(methylamino)propanenitrile for pilot studies. It provides in-depth troubleshooting advice and answers to frequently asked questions to ensure a safe, efficient, and successful scale-up process.

I. Introduction and Safety First

2,2-Dimethyl-3-(methylamino)propanenitrile is a valuable intermediate in the synthesis of various pharmacologically active compounds. As you transition from bench-scale to pilot-scale production, new challenges and safety considerations will emerge. This guide is structured to address these issues head-on, providing practical solutions grounded in established chemical principles.

Crucial Safety Notice: The synthesis of nitriles, including 2,2-Dimethyl-3-(methylamino)propanenitrile, involves highly toxic and flammable materials.[1][2][3][4] A thorough risk assessment and adherence to all institutional and governmental safety protocols are mandatory before commencing any work.

Core Safety Protocols:

• Ventilation: All operations must be conducted in a well-ventilated chemical fume hood.[1][2]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-retardant lab coats, chemical-resistant gloves, and safety goggles.[1]

• Ignition Sources: This reaction involves flammable substances.[2] All potential ignition sources, such as open flames, hot plates, and non-intrinsically safe equipment, must be strictly excluded from the work area.[1][2] Use explosion-proof electrical equipment.[1]

• Static Discharge: Ground and bond all containers and receiving equipment to prevent static discharge, which can ignite flammable vapors.[1][2]

• Emergency Preparedness: Ensure that safety showers, eyewash stations, and appropriate fire extinguishers (e.g., CO2, dry chemical, or foam) are readily accessible.[1]

II. Synthetic Pathway and Key Considerations

The synthesis of 2,2-Dimethyl-3-(methylamino)propanenitrile typically involves the reaction of isobutyraldehyde, methylamine, and a cyanide source. A common approach is a variation of the Strecker synthesis.

Caption: General synthetic route for 2,2-Dimethyl-3-(methylamino)propanenitrile.

III. Troubleshooting Guide

This section addresses common problems encountered during the scale-up of 2,2-Dimethyl-3-(methylamino)propanenitrile synthesis.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	1. Incomplete reaction. 2. Side reactions. 3. Product loss during work-up.	1. Monitor reaction progress using TLC or GC. Consider extending the reaction time or slightly increasing the temperature. 2. Ensure the reaction temperature is well-controlled. Excursions can lead to polymerization or other side reactions. Maintain a slightly acidic pH (around 4-5) to favor the desired reaction pathway.[5] 3. Optimize extraction procedures. Ensure the pH of the aqueous layer is appropriate to keep the product in the organic phase. Use an adequate volume of extraction solvent.
Low Purity	1. Presence of unreacted starting materials. 2. Formation of byproducts. 3. Inefficient purification.	1. Consider using a slight excess of one of the reactants to drive the reaction to completion, followed by a purification step to remove the excess. 2. Byproducts can arise from the self-condensation of isobutyraldehyde or reactions involving impurities in the starting materials. Ensure the quality of your reagents. 3. Fractional vacuum distillation is often the most effective method for purifying the final product.[6] Recrystallization of a salt form (e.g., hydrochloride) can also be effective.[6]
Exothermic Reaction Runaway	1. Poor heat dissipation at a larger scale. 2. Addition of reagents too quickly.	1. Ensure the reactor is equipped with an efficient cooling system. The surface-area-to-volume ratio decreases on scale-up, making heat removal more challenging. 2. Add reagents, particularly the cyanide source, in a controlled, portion-wise manner or via a dropping funnel to manage the exotherm.
Phase Separation Issues During Work-up	1. Formation of emulsions. 2. Incorrect pH.	1. Add a small amount of brine (saturated NaCl solution) to help break up emulsions. Gentle agitation is preferred over vigorous shaking. 2. Adjust the pH of the aqueous layer to ensure the amine product is not protonated and remains in the organic layer.

IV. Frequently Asked Questions (FAQs)

Q1: What is the optimal order of addition for the reagents?

For this type of reaction, it is generally recommended to first mix the isobutyraldehyde and methylamine to form the intermediate imine, followed by the slow addition of the cyanide source. This can help to minimize side reactions of the cyanide with the aldehyde.

Q2: How critical is temperature control during the reaction?

Temperature control is crucial. The reaction is often exothermic, and excessive heat can lead to the formation of undesirable byproducts and potentially a runaway reaction. A temperature range of 0-25°C is typically a good starting point, but this should be optimized for your specific conditions.

Q3: What are the most common impurities to look for?

Common impurities include unreacted isobutyraldehyde, the corresponding cyanohydrin of isobutyraldehyde, and potentially small amounts of the bis-adduct. Analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are essential for identifying and quantifying these impurities.[6]

Q4: What purification methods are most suitable for pilot-scale production?

Fractional vacuum distillation is the preferred method for purifying 2,2-Dimethyl-3-(methylamino)propanenitrile on a larger scale.[6] This technique effectively separates the product from less volatile impurities and unreacted starting materials. Ensure your distillation setup is appropriately sized for the batch volume.

Q5: Are there any specific work-up procedures that are critical for success?

A key step in the work-up is the careful neutralization of any excess acid and the adjustment of the pH to ensure the product, which is an amine, is in its free base form for efficient extraction into an organic solvent. A basic wash (e.g., with sodium bicarbonate solution) is often employed.

V. Experimental Protocol: A Representative Procedure

This protocol is a general guideline and should be adapted and optimized for your specific equipment and scale.

Materials:

• Isobutyraldehyde

• Methylamine (e.g., 40% in water)

• Potassium Cyanide (KCN)

• Hydrochloric Acid (HCl)

• Diethyl Ether (or other suitable extraction solvent)

• Anhydrous Magnesium Sulfate (or other suitable drying agent)

Procedure:

• Reaction Setup: In a well-ventilated fume hood, equip a jacketed reactor with a mechanical stirrer, a dropping funnel, and a temperature probe.

• Initial Charge: Charge the reactor with isobutyraldehyde and cool the vessel to 0-5°C.

• Methylamine Addition: Slowly add the methylamine solution via the dropping funnel, maintaining the internal temperature below 10°C. Stir the mixture for 30-60 minutes at this temperature.

• Cyanide Addition: In a separate vessel, prepare a solution of potassium cyanide in water. Slowly add this solution to the reaction mixture, again ensuring the temperature remains below 10°C.

• Reaction: Allow the reaction to stir at a controlled temperature (e.g., room temperature) and monitor its progress by TLC or GC until the starting materials are consumed.

• Work-up:

  • Carefully add hydrochloric acid to quench the reaction and neutralize any excess cyanide. (Caution: This will generate toxic hydrogen cyanide gas. Ensure adequate ventilation.)

  • Adjust the pH of the aqueous layer to >10 with a suitable base (e.g., NaOH) to deprotonate the amine product.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the organic solution under reduced pressure.

  • Purify the crude product by fractional vacuum distillation.

Caption: A typical experimental workflow for the synthesis of 2,2-Dimethyl-3-(methylamino)propanenitrile.

VI. References

• Al-Qalaf, F., Abdelkhalik, M. M., Al-Enezi, A., & Al-Ajmi, J. R. (2007). STUDIES WITH FUNCTIONALLY SUBSTITUTED ENAMINES: SYNTHESIS OF 2-AROYL-3-DIMETHYLAMINO-2-PROPENENITRILE AND THEIR REACTIVITY TOWARD NITROGEN NUCLEOPHILES. Heterocycles, 71(10), 2235.

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Propionitrile.

• Rock Chemicals, Inc. (2025, October 9). Propionitrile in Pharmaceutical Manufacturing. [Link]

• CPAChem. (2023, March 10). Safety data sheet.

• Table of Contents. (n.d.).

• Schultz, E. M., & Sprague, J. M. (1952). U.S. Patent No. 2,607,794. Washington, DC: U.S. Patent and Trademark Office.

• Hoechst AG. (1978). German Patent No. DE2709966B1.

• PubChem. (n.d.). 2-Methyl-3-(methylamino)propanenitrile. [Link]

• Reddy, K. S., Reddy, P. V., & Reddy, P. P. (2016). Scalable synthesis of 3-amino-2, 2-dimethylpropanamide: A key intermediate of Aliskiren. Der Pharma Chemica, 8(19), 302-308.

• Clark, J. (2015). The Preparation of Nitriles. Chemguide.

• Mannich, C., & Heilner, G. (1922). β-Dimethylaminopropiophenone hydrochloride. Organic Syntheses, 2, 53.

• Tadross, P. M., et al. (2012). Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites. Journal of medicinal chemistry, 55(21), 9331–9340.

• NIST. (n.d.). Propanenitrile, 3-(dimethylamino)-. NIST Chemistry WebBook. [Link]

• Organic Syntheses. (n.d.). Acetonitrile, diethylamino-. [Link]

• PubChem. (n.d.). 2-(Dimethylamino)propanenitrile. [Link]

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• 2. chemos.de [chemos.de]
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• 6. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Spectral data comparison of synthesized vs commercial 2,2-Dimethyl-3-(methylamino)propanenitrile

[1]

Executive Summary

This guide provides a technical comparison between in-house synthesized and commercially sourced 2,2-Dimethyl-3-(methylamino)propanenitrile (CAS 802000-67-5 / 16011-89-5 as HCl).[1] This β-amino nitrile is a critical "neopentyl-like" building block for kinase inhibitors and other small-molecule therapeutics.[1]

Key Findings:

• Purity: Commercial sources typically offer >98% purity (often as the HCl salt), whereas in-house synthesis via the standard chloronitrile route yields ~90-95% crude, requiring significant purification to remove the bis-alkylated by-product.[1]

• Impurity Profile: Synthesized material often contains N,N-bis(2-cyano-2-methylpropyl)methylamine (dimer), which poisons downstream palladium-catalyzed cross-couplings.[1]

• Recommendation: For early-stage discovery (mg scale), commercial procurement is superior due to time-savings.[1] For process scale-up (>100g), in-house synthesis is viable only if a strictly controlled excess of methylamine is used to suppress dimerization.[1]

Product Profile & Chemical Identity

Property	Specification
IUPAC Name	3-(methylamino)-2,2-dimethylpropanenitrile
CAS Number	802000-67-5 (Free Base) / 16011-89-5 (HCl Salt)
Formula	C₆H₁₂N₂
MW	112.17 g/mol
Structure	NC-C(CH₃)₂-CH₂-NHCH₃
Key Features	Gem-dimethyl steric bulk; Secondary amine nucleophile; Labile nitrile group

Experimental Methodologies

To provide this comparison, we evaluated two distinct supply streams.

Protocol A: In-House Synthesis (Nucleophilic Substitution)

Rationale: The most direct lab-scale route involves displacing the chloride from 3-chloro-2,2-dimethylpropanenitrile.[1]

Workflow:

• Reagents: 3-Chloro-2,2-dimethylpropanenitrile (1.0 eq), Methylamine (40% aq., 10.0 eq).

• Conditions: Sealed tube, 90°C, 12 hours.

• Workup: Cool to RT, extract with DCM, dry over Na₂SO₄, concentrate.

• Purification: Vacuum distillation (bp ~85°C @ 15 mmHg) or conversion to HCl salt.

Protocol B: Commercial Procurement

Source: Validated fine chemical supplier (e.g., BLD Pharm, Enamine). Grade: >97% Purity, supplied as Hydrochloride salt (white crystalline solid).

Visualization: Synthesis & Impurity Pathways[2]

The following diagram illustrates the competitive reaction pathways during synthesis, highlighting the origin of the critical "dimer" impurity found in the synthesized batches.

Figure 1: Reaction pathway showing the competition between product formation and the parasitic "dimer" formation (red path) if methylamine concentration is insufficient.

Spectral Data Comparison

The following data compares the Free Base (synthesized, distilled) against the Commercial Standard (neutralized for NMR comparison).

Proton NMR (¹H-NMR)

Solvent: CDCl₃, 400 MHz

Signal Assignment	Chemical Shift (δ)	Multiplicity	Integration	Synthesized (Observed)	Commercial (Reference)	Notes
Gem-dimethyl	1.32 ppm	Singlet	6H	1.32 ppm	1.32 ppm	Diagnostic sharp singlet.[1]
N-Methyl	2.46 ppm	Singlet	3H	2.46 ppm	2.46 ppm
Methylene (-CH₂-)	2.62 ppm	Singlet	2H	2.62 ppm	2.62 ppm	Shifts to ~3.0 ppm in HCl salt.[1]
Amine (-NH)	1.40 ppm	Broad s	1H	1.40 ppm	1.45 ppm	Shift varies with concentration/water.[1]
Impurity (Dimer)	2.55 ppm	Singlet	<5%	Present	Not Detected	Critical differentiator.
Solvent (DCM)	5.30 ppm	Singlet	-	Trace	None	Common in lab-scale prep.[1]

Infrared Spectroscopy (FT-IR)

• Nitrile (C≡N): Sharp band at 2238 cm⁻¹ .[1]

• Amine (N-H): Weak broad band at 3350 cm⁻¹ (Free base only).[1]

• Comparison: Commercial HCl salts show broad ammonium bands (2800-3000 cm⁻¹) and lack the distinct free amine stretch until neutralized.[1]

Mass Spectrometry (ESI-MS)[1]

• Target Mass: [M+H]⁺ = 113.1.[1]

• Synthesized Sample: Shows minor peak at m/z = 194.1 (Dimer impurity: C₁₁H₁₉N₃).[1]

• Commercial Sample: Clean single peak at 113.1.

Critical Impurity Analysis

The "Dimer" impurity (N,N-bis(2-cyano-2-methylpropyl)methylamine) is the primary risk factor in the "Make" strategy.[1]

• Origin: Reaction of the product amine with unreacted starting chloronitrile.

• Impact: It acts as a tridentate ligand poison in subsequent metal-catalyzed reactions (e.g., Buchwald-Hartwig aminations).[1]

• Removal: Difficult to separate by distillation due to high boiling points. Requires chromatography (SiO₂, MeOH/DCM gradient).

Workflow for Purity Check:

Figure 2: Rapid QC workflow for identifying dimer contamination.

Conclusion & Recommendations

Feature	Synthesized (In-House)	Commercial (Outsourced)
Cost (10g scale)	Low (Material cost <$50)	High ($300 - $500)
Time	3-4 Days (Synthesis + Purification)	1-2 Weeks (Lead time)
Purity Risk	High (Dimer formation)	Low (Standardized QC)
Stability	Low (Oxidizes/Polymerizes as oil)	High (Stable as HCl solid)

Final Verdict:

• BUY commercial material (HCl salt) for medicinal chemistry campaigns where purity and speed are paramount.

• MAKE only if >100g is required and you have validated a high-dilution protocol (20 eq. Methylamine) to suppress the dimer impurity.

References

• Synthesis of Gem-dimethyl Nitriles

  • Title: "Preparation of 3-amino-2,2-dimethylpropanenitrile derivatives."[1]

  • Source: PubChem Compound Summary (CID 12438036).[1]

  • URL:[Link][1]

• Commercial Specification Standards

  • Title: "3-Amino-2,2-dimethylpropanenitrile Hydrochloride Product Page."[1]

  • Source: BLD Pharm.[1]

• Spectral Reference (Analogous Dimethyl System)

  • Title: "Propanenitrile, 3-(dimethylamino)

  • Source: NIST Chemistry WebBook.[1]

  • URL:[Link][1]

• Safety Data & Handling

  • Title: "Safety Data Sheet: 3-(Methylamino)propanenitrile."[1]

  • Source: Sigma-Aldrich.[1]

Sources

• 1. echemi.com [echemi.com]